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Compound of Interest

Compound Name: Magnesium;fluoride

Cat. No.: B13894572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Magnesium fluoride (MgF₂), a white crystalline powder, is a crucial material in various scientific

and industrial applications, including optical coatings and ceramics. While invaluable, its

handling necessitates a thorough understanding of its potential health and safety risks. This in-

depth technical guide provides a comprehensive overview of the health and safety

considerations, experimental protocols for toxicological assessment, and safe handling

procedures for magnesium fluoride powder, tailored for laboratory and drug development

settings.

Physicochemical and Toxicological Data
A clear understanding of the fundamental properties and toxicological profile of magnesium

fluoride is paramount for a robust safety assessment. The following tables summarize key

quantitative data.

Table 1: Physicochemical Properties of Magnesium Fluoride[1][2][3][4][5][6][7]
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Property Value

Chemical Formula MgF₂[1][2]

Molecular Weight 62.30 g/mol [1][2][4][6]

Appearance White crystalline powder[1][3][5]

Melting Point 1248 - 1263 °C[1][2][3][4]

Boiling Point 2239 - 2260 °C[1][3][4]

Density 3.148 - 3.15 g/cm³[2][3][6]

Solubility

Slightly soluble in water (87 mg/L at 18 °C) and

dilute acids; soluble in nitric acid; insoluble in

alcohol.[1][3][5]

Table 2: Toxicological Data for Magnesium Fluoride[8][9][10]

Test Species Route Result

Acute Oral Toxicity

(LD50)
Rat (female) Oral > 2000 mg/kg[8]

Acute Oral Toxicity

(LD50)
Rat Oral 2330 mg/kg[9]

Acute Oral Toxicity

(LDLo)
Guinea pig Oral 1000 mg/kg[8][11]

Skin

Corrosion/Irritation
Human Skin No skin irritation[8]

Serious Eye

Damage/Irritation
In vitro study Eyes

No eye irritation

(OECD Test Guideline

492)[8]

Germ Cell

Mutagenicity (Ames

test)

--- --- Negative[8]
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Hazard Identification and Classification
Magnesium fluoride powder is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[12][13][14][15][16][17]

GHS Hazard Statements:

H315: Causes skin irritation.[12][13]

H319: Causes serious eye irritation.[12][13][15]

H335: May cause respiratory irritation.[8][12][13][15]

The following diagram provides a visual summary of the key hazards associated with

magnesium fluoride powder.
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Magnesium Fluoride Powder

Primary Health Hazards

Magnesium Fluoride (MgF₂)
CAS: 7783-40-6

Serious Eye Irritation Causes

Skin Irritation Causes

Respiratory Irritation
 May cause
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Preparation

Handling

Post-Handling

Assess Risks
(Review SDS)

Select Appropriate PPE
(Gloves, Goggles, Respirator)

Prepare Ventilated Work Area
(Fume Hood)

Handle Powder Carefully
(Avoid Dust Generation)

Weighing and Transferring

Clean Spills Immediately
(Use HEPA Vacuum)

Decontaminate Work Surfaces

Dispose of Waste Properly
(Follow Regulations)

Remove and Store PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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